5,6-dimethyl-2-(piperazin-1-ylmethyl)thieno[2,3-d]pyrimidin-4(3H)-one dihydrochloride

• IUPAC Name: 5,6-dimethyl-2-(piperazin-1-ylmethyl)-3H-thieno[2,3-d]pyrimidin-4-one;dihydrochloride
• InChI: InChI=1S/C13H18N4OS.2ClH/c1-8-9(2)19-13-11(8)12(18)15-10(16-13)7-17-5-3-14-4-6-17;;/h14H,3-7H2,1-2H3,(H,15,16,18);2*1H
• InChI Key: NCOYFVKILWOWSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)NC(=N2)CN3CCNCC3)C.Cl.Cl
• Molecular Formula: C13H20Cl2N4OS
• Molecular Weight: 351.3 g/mol

Description

The compound “5,6-dimethyl-2-(piperazin-1-ylmethyl)thieno[2,3-d]pyrimidin-4(3H)-one dihydrochloride” is a derivative of tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine. It’s part of a series of compounds that were prepared using Petasis reaction.

Synthesis Analysis

The synthesis of these compounds was justified through the study of H1 NMR, C13 NMR, and mass spectra. The Petasis reaction was used in the preparation of these compounds.

Molecular Structure Analysis

The molecular structure of these compounds was validated by single crystal X-ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds were studied using various spectroscopic techniques, including H1 NMR, C13 NMR, and mass spectra.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds were predicted using in silico ADME profiling and physiochemical properties. This predicts drug-like properties with a very low toxic effect.

Scientific Research Applications

Antimalarial Activity

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Cancer Research

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Antitubercular Agents

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Future Directions

The results from the study indicate that tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine scaffolds may serve as models for the development of antimalarial agents. This suggests potential future directions in the field of antimalarial drug development.

Mechanism of Action

Target of Action

The primary targets of this compound are Plasmodium falciparum and Mycobacterium tuberculosis H37Ra (ATCC 25177) . These organisms are responsible for malaria and tuberculosis, respectively. The compound is designed to interact with these targets to inhibit their growth and proliferation.

Biochemical Pathways

The compound affects the biochemical pathways of the pathogens, disrupting their normal functions. For instance, in the case of Plasmodium falciparum, the compound may interfere with the parasite’s ability to metabolize nutrients, replicate, or invade host cells . Similarly, for Mycobacterium tuberculosis, the compound could disrupt the bacterium’s cell wall synthesis, protein synthesis, or other vital processes .

Result of Action

The result of the compound’s action is the inhibition of the growth and proliferation of the pathogens. In vitro antiplasmodial assessment against the W2 strain (chloroquine-resistant) of P. falciparum showed IC 50 values ranging from 0.74–6.4 μM . Similarly, some of the compounds have significant antimycobacterial activity against Mycobacterium tuberculosis H37Ra (ATCC 25177) .